Cas no 1780431-95-9 (7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one)

7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one is a heterocyclic compound featuring a fused pyrazole-pyridinone core with a bromine substituent at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its rigid bicyclic framework contributes to stability while offering potential for diverse biological activity modulation. The compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other targeted therapeutics. High purity and well-defined synthetic routes ensure reproducibility for research and industrial applications.
7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one structure
1780431-95-9 structure
Product Name:7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one
CAS No:1780431-95-9
MF:C6H4BrN3O
MW:214.019459724426
CID:6789871
PubChem ID:136314421
Update Time:2025-05-23

7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
    • 1780431-95-9
    • SCHEMBL19461611
    • F93504
    • 7-Bromo-1H-pyrazolo[4,3-c]pyridin-4(5H)-one
    • CS-0311419
    • 7-bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one
    • DB-108199
    • SCHEMBL20155477
    • 7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one
    • Inchi: 1S/C6H4BrN3O/c7-4-2-8-6(11)3-1-9-10-5(3)4/h1-2H,(H,8,11)(H,9,10)
    • InChI Key: FQPYSLRVOPKSED-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C2C=NNC=21)=O

Computed Properties

  • Exact Mass: 212.95377g/mol
  • Monoisotopic Mass: 212.95377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 57.8Ų

7-Bromo-1,5-dihydropyrazolo[4,3-c]pyridin-4-one Pricemore >>

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